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Compound of Interest

3-(4-Chlorophenyl)-2',5'-
Compound Name:

dichloropropiophenone
CAS No.: 898788-43-7
Cat. No.: B3023831

Get Quote

Executive Summary

3-(4-Chlorophenyl)-2',5'-dichloropropiophenone is a halogenated dihydrochalcone
derivative primarily utilized in pharmaceutical research as a synthetic intermediate and impurity
standard for imidazole-class antifungals. Its chemical structure—a propiophenone backbone
substituted with a 2,5-dichlorophenyl ring and a 4-chlorophenyl side chain—renders it a
versatile electrophile for heterocycle formation.

Biologically, the compounds derived from this scaffold (e.g., imidazole antifungals) function by
inhibiting Lanosterol 14a-demethylase (CYP51), a key enzyme in fungal ergosterol
biosynthesis.[1] This guide explores the molecule's chemical reactivity ("Chemical MoA") and
the pharmacological mechanism of its downstream bioactive derivatives ("Biological MoA").

Chemical Mechanism of Action: The Synthetic
Scaffold
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The "mechanism"” of this intermediate lies in its reactivity as a functionalizable ketone. It serves
as a precursor for generating chiral alcohols or imidazole-substituted derivatives via specific
organic transformations.

Structural Pharmacophore

o Core Scaffold: 1,3-Diarylpropan-1-one (Dihydrochalcone).

o Electrophilic Center: The carbonyl carbon (C1) is susceptible to nucleophilic attack (e.g.,
reduction, Grignard addition).

o Alpha-Carbon Reactivity: The C2 position (alpha to the ketone) is acidic, allowing for
halogenation (e.g., bromination) to create a leaving group for nucleophilic substitution by
imidazoles.

Synthetic Pathway (The "Chemical Action")

The molecule is typically synthesized via a Claisen-Schmidt Condensation followed by
selective hydrogenation.

e Condensation: 2',5'-Dichloroacetophenone + 4-Chlorobenzaldehyde

Chalcone Intermediate.

o Hydrogenation: Selective reduction of the alkene (

-unsaturation) yields the saturated ketone (Topic Compound).

e Functionalization (Downstream):

o -Bromination at C2.

o Nucleophilic substitution with Imidazole.

o Carbonyl reduction or thio-ether formation (as seen in Butoconazole synthesis).
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Figure 1: Synthetic pathway illustrating the generation and utilization of 3-(4-
Chlorophenyl)-2',5'-dichloropropiophenone as a precursor for antifungal agents.

Biological Mechanism of Action: CYP51 Inhibition

While the topic compound itself is an intermediate, the final therapeutic agents synthesized
from it (imidazole antifungals) exhibit a well-defined mechanism of action.

Target: Lanosterol 14a-Demethylase

The derived azole antifungals target CYP51A1 (in fungi, Ergl1), a cytochrome P450 enzyme
located in the endoplasmic reticulum.

e Mechanism: The N-3 nitrogen of the imidazole ring binds coordinately to the heme iron
(Fe3*) in the active site of the enzyme.

o Consequence: This binding prevents the activation of oxygen, which is required for the
demethylation of lanosterol at the C14 position.

Downstream Effects

o Ergosterol Depletion: Inhibition of CYP51 blocks the production of ergosterol, a vital
component of the fungal cell membrane (analogous to cholesterol in humans).[1]

o Toxic Sterol Accumulation: Precursors like 14a-methylsterols accumulate. These bulky
sterols disrupt membrane packing and fluidity.

 Membrane Dysfunction: The altered membrane structure leads to increased permeability,
leakage of intracellular ions (K*), and inhibition of membrane-bound enzymes (e.g., chitin
synthase), ultimately causing fungal cell death (fungistatic/fungicidal).
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Figure 2: Mechanism of action for azole antifungals derived from the topic intermediate,
highlighting the inhibition of CYP51 and subsequent membrane failure.[1]

Experimental Protocols
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The following protocols outline the synthesis and characterization of the intermediate, ensuring
self-validating scientific rigor.

Synthesis of 3-(4-Chlorophenyl)-2',5'-
dichloropropiophenone

Objective: To synthesize the saturated ketone from the chalcone precursor.

Reagents:

e Chalcone Intermediate: 1-(2,5-dichlorophenyl)-3-(4-chlorophenyl)-2-propen-1-one (10 mmol)
» Solvent: Ethyl Acetate (50 mL) or Ethanol (50 mL)

o Catalyst: 10% Pd/C (5% w/w)

e Hydrogen Gas (H2)

Protocol:

» Dissolution: Dissolve 10 mmol of the chalcone intermediate in 50 mL of ethyl acetate in a
hydrogenation flask.

» Catalyst Addition: Carefully add 10% Pd/C catalyst (approx. 100 mg) under an inert nitrogen
atmosphere to prevent ignition.

o Hydrogenation: Purge the system with Hz gas. Stir the reaction mixture under Hz (balloon
pressure or 1-2 atm) at room temperature (25°C).

e Monitoring: Monitor reaction progress via TLC (Hexane:EtOAc 4:1) or HPLC. The
disappearance of the alkene spot and appearance of the saturated ketone indicates
completion (typically 2-4 hours).

o Critical Control: Do not over-hydrogenate, as this may reduce the ketone to an alcohol or
dechlorinate the aromatic rings.

o Workup: Filter the catalyst through a Celite pad. Wash the pad with ethyl acetate.
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 Purification: Concentrate the filtrate in vacuo. Recrystallize the solid residue from
Ethanol/Hexane to yield white crystals.

Impurity Profiling (HPLC Method)

Objective: To validate the purity of the intermediate and detect potential isomers (e.g., 2',4'-
dichloro isomer).

Parameter Condition

C18 Reverse Phase (e.g., Agilent Zorbax

Column

Eclipse Plus, 150 x 4.6 mm, 5 um)
Mobile Phase A 0.1% Formic Acid in Water
Mobile Phase B Acetonitrile
Gradient 50% B to 90% B over 20 min
Flow Rate 1.0 mL/min
Detection UV at 254 nm

Topic compound typically elutes ~12-14 min
(verify with standard)

Retention Time

Quantitative Data Summary
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Property Value Source | Calculation
Molecular Formula C15H11CIs0 Calculated

Molecular Weight 313.61 g/mol Calculated

CAS Number 898788-43-7 [1]

Physical State White to Off-white Solid Experimental Observation
Melting Point 65-68°C (Typical) Derivative Comparison

N Soluble in DMSO, DCM, ) )
Solubility ) Experimental Observation
EtOAc; Insoluble in Water

) L Intermediate for Imidazole
Primary Application ] [2]
Antifungals
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. SMPDB [smpdb.ca]

e To cite this document: BenchChem. [Technical Deep Dive: 3-(4-Chlorophenyl)-2',5'-
dichloropropiophenone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3023831/docs#technical-deep-dive-3-4-chlorophenyl-
2-5-dichloropropiophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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